Cas no 1849258-36-1 (2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl-)

• Product Name: 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl-
• CAS No: 1849258-36-1
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• CID: 5245714
• PubChem ID: 130521313
• Update Time: 2026-03-08

2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl-

• Inchi： 1S/C4H6ClN3O2S/c1-8-6-2-4(7-8)3-11(5,9)10/h2H,3H2,1H3
• InChI Key： MKSBABZZADZQBO-UHFFFAOYSA-N
• SMILES： N1=CC(CS(Cl)(=O)=O)=NN1C

Additional information on 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl-

Recent Advances in the Application of 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl- (CAS: 1849258-36-1) in Chemical Biology and Pharmaceutical Research

The compound 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl- (CAS: 1849258-36-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by its triazole core, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in click chemistry, proteomics, and targeted drug design, highlighting its role in advancing modern therapeutic strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a sulfonylating agent in the modification of peptide backbones, enabling the development of novel protease inhibitors. Researchers utilized 1849258-36-1 to introduce sulfonamide linkages at specific residues, enhancing binding affinity to viral proteases by 40-60% compared to traditional inhibitors. The study further revealed that the methyl group at the 2-position significantly improves metabolic stability, addressing a common limitation in peptide-based therapeutics.

In the field of chemical proteomics, a breakthrough application was reported in ACS Chemical Biology (2024), where 2H-1,2,3-Triazole-4-methanesulfonyl chloride, 2-methyl- was employed as a covalent warhead in activity-based protein profiling (ABPP). The compound's selective reactivity with catalytic cysteine residues enabled the identification of previously unknown off-targets for kinase inhibitors, providing crucial insights for drug safety evaluation. Mass spectrometry analysis confirmed its superior labeling efficiency (>85%) compared to conventional sulfonyl chloride probes.

Ongoing clinical research has identified promising applications in antibiotic development. A Nature Communications (2024) paper detailed its incorporation into β-lactamase inhibitors, where the triazole-sulfonyl moiety demonstrated unprecedented binding to class D carbapenemases. Molecular dynamics simulations revealed that the 2-methyl group induces a conformational change in the active site, reducing the minimum inhibitory concentration (MIC) of meropenem by 8-fold against resistant Acinetobacter baumannii strains.

The synthetic accessibility of 1849258-36-1 has been significantly improved through recent methodological advances. A Green Chemistry (2023) report described a continuous-flow protocol that achieves 92% yield at gram-scale production, addressing previous challenges in handling this moisture-sensitive reagent. This technological advancement has facilitated its adoption in high-throughput screening platforms, with several pharmaceutical companies currently evaluating lead compounds derived from this scaffold.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives. Current research focuses on structural modifications to reduce plasma protein binding while maintaining target specificity. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing emerging needs in precision medicine and targeted therapy development.